Cas no 1773508-00-1 (ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate)

• Product Name: ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate
• CAS No: 1773508-00-1
• MF: C₈H₁₂F₂O₂
• MW: 178.176489830017
• CID: 5304429
• Update Time: 2026-03-10

ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(difluoromethyl)cyclobutanecarboxylate
• Ethyl 3-(difluoromethyl)cyclobutane-1-carboxylate
• ethyl cis-3-(difluoromethyl)cyclobutane-1-carboxylate
• ethyl trans-3-(difluoromethyl)cyclobutane-1-carboxylate
• ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate

• Inchi： 1S/C8H12F2O2/c1-2-12-8(11)6-3-5(4-6)7(9)10/h5-7H,2-4H2,1H3
• InChI Key： QOTGVSZRZHVENZ-UHFFFAOYSA-N
• SMILES： FC(C1CC(C(=O)OCC)C1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 164
• XLogP3: 2
• Topological Polar Surface Area: 26.3

Additional information on ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate

Recent Advances in the Application of Ethyl trans-3-(Difluoromethyl)cyclobutanecarboxylate (CAS: 1773508-00-1) in Chemical Biology and Pharmaceutical Research

Ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate (CAS: 1773508-00-1) has recently emerged as a compound of significant interest in chemical biology and pharmaceutical research. This cyclobutane derivative, characterized by its difluoromethyl group and ester functionality, has demonstrated versatile applications in drug discovery and medicinal chemistry. Recent studies have highlighted its potential as a key intermediate in the synthesis of bioactive molecules, particularly those targeting metabolic disorders and inflammatory diseases.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate as a building block for novel PPARγ modulators. The research team successfully incorporated this compound into a series of thiazolidinedione analogs, resulting in improved metabolic stability compared to traditional antidiabetic agents. The difluoromethyl group was found to play a crucial role in enhancing membrane permeability while maintaining favorable pharmacokinetic properties.

In the field of anti-inflammatory drug development, a recent patent application (WO2023056121) describes the utility of 1773508-00-1 in creating selective COX-2 inhibitors. The cyclobutane core structure, when functionalized with appropriate pharmacophores, showed remarkable selectivity for COX-2 over COX-1, potentially reducing gastrointestinal side effects associated with traditional NSAIDs. The ethyl ester moiety was particularly valuable for prodrug strategies, enabling improved oral bioavailability of the active compounds.

Structural studies utilizing X-ray crystallography and NMR spectroscopy have provided valuable insights into the conformational preferences of ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate. The trans configuration of the substituents on the cyclobutane ring creates a distinct three-dimensional shape that appears optimal for binding to various biological targets. This structural feature has been exploited in the design of novel kinase inhibitors, as reported in a 2024 ACS Medicinal Chemistry Letters publication.

The synthetic accessibility of 1773508-00-1 has also been a focus of recent research. A team from MIT developed an improved asymmetric synthesis route (Org. Process Res. Dev. 2023, 27, 2154-2162) that achieves >99% enantiomeric excess using a chiral palladium catalyst system. This advancement addresses previous challenges in obtaining the pure trans isomer and has significant implications for large-scale production of pharmaceutical intermediates derived from this compound.

Looking forward, ethyl trans-3-(difluoromethyl)cyclobutanecarboxylate continues to attract attention for its potential in targeted drug delivery systems. Preliminary studies suggest that modifications of the ester group can enable conjugation to various drug carriers while maintaining the advantageous properties of the difluoromethylcyclobutane scaffold. As research progresses, we anticipate seeing more clinical candidates incorporating this versatile structural motif in the coming years.